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Osmanthuside H discovery and isolation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Osmanthuside H

CAS No.: 149155-70-4

Cat. No.: S579123

Chemical Profile of Osmanthuside H

The table below summarizes the fundamental chemical and structural data for Osmanthuside H.

Property Description

IUPAC Name (2R,3S,4S,5R,6R)-2-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-
ylJoxymethyl]-6-[2-(4-hydroxyphenyl)ethoxy]oxane-3,4,5-triol [1]

CAS Registry 149155-70-4 [2]

Number

Molecular C190H28011 [2] [3] [1]

Formula

Molecular 432.4 g/mol [2] [1]

Weight

Structure Phenylethanoid Glycoside [2] [1]

Class

SMILES Cl[C@@] ([CeH] ([Ce@eH] (01)0C[C@eH]2[C@H] ([C@@H] ([CeH] ([Ce@H]

(02)0CCC3=CC=C(C=C3)0)0)0)0)0) (CO)0[3]
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Natural Sources and Identification

Osmanthuside H is a natural product identified in several plant species, primarily through advanced

chromatographic and mass spectrometric techniques.

Plant Source Family Identified In Analytical Method
Ligustrum lucidum Oleaceae Processed Ligustri Lucidi UHPLC-ESI-Q-TOF-
(Processed fruit) Fructus (LLF) [4] MS [4]

Osmanthus fragrans Oleaceae Roots [5] HPLC-MS/MS [5]
(Roots)

Ligustrum japonicus Oleaceae Not Specified [1] -

Sargentodoxa cuneata Lardizabalaceae = Not Specified [1] -

Analytical Characterization Data

The key analytical parameters for identifying Osmanthuside H via mass spectrometry, as established in a

study on processed Ligustri Lucidi Fructus, are as follows [4]:

Parameter Value | Observation

Retention Time 7.72 minutes [4]

lonization Mode ESI-Negative [4]

Theoretical [M-H]~ m/z 431.1559 [4]

Experimental [M-H]~ m/z 431.1558 [4]

Mass Error -0.1 ppm [4]

Key MS? Fragments (m/z) 299.1114, 149.0457, 119.0486, 101.0255 [4]

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.smolecule.com/products/s579123?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6154616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6154616/
https://www.sciencedirect.com/science/article/pii/S2095177920301167
https://www.sciencedirect.com/science/article/pii/S2095177920301167
https://caps.ncbs.res.in/GRAYU/phytochemical/cid/192437
https://caps.ncbs.res.in/GRAYU/phytochemical/cid/192437
https://www.smolecule.com/products/s579123?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6154616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6154616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6154616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6154616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6154616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6154616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6154616/
https://www.smolecule.com/products/s579123?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

The mass spectral fragmentation pattern provides evidence for its structure; the fragment ion at m/z
299.1114 likely corresponds to the deprotonated molecule of salidroside, indicating the loss of the apiosyl
moiety [4].

A Generalized Isolation Workflow

While a detailed protocol for Osmanthuside H is not available, the following workflow synthesizes
common techniques used to isolate similar phenylethanoid glycosides from plant material [6]. You can adapt

this general framework for your specific research needs.
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Plant Material
(Leaves, Roots, etc.)

1. Extraction
Reflux with agueous ethanol
(e.g., 70% EtOH)

2. Crude Extract Processing
Dissolve in 95% EtOH, add water
to precipitate chlorophyll

3. Fractionation
Silica Gel Column Chromatography

Gradient elution: CH2CIl2/MeOH/H20

4. Intermediate Purification
Sequential use of:
- Polyamide Column
- MCI-gel CHP-20P Column

5. Final Purification
Preparative HPLC
C-18 column, MeOH/H20 gradient

Pure Osmanthuside H

Click to download full resolution via product page

Generalized isolation workflow for phenylethanoid glycosides
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Reported Biological Activities

Research into the bioactivities of Osmanthuside H is still preliminary. It is primarily noted for its
significant antioxidant properties, which are attributed to its phenolic structure [2]. This makes it a
compound of interest for further investigation into conditions related to oxidative stress. It has also been

flagged for potential anti-inflammatory effects [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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